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Compound of Interest

2-(5-Bromothiophen-2-
Compound Name:
yl)acetonitrile

cat. No.: B1269735

Technical Guide: Safe Handling of 2-(5-
Bromothiophen-2-yl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2-(5-Bromothiophen-2-yl)acetonitrile (CAS No. 71637-37-1). Due to the limited availability
of a specific Safety Data Sheet (SDS) for this compound, this guide incorporates information
from closely related analogs and the parent compound, acetonitrile, to provide a thorough
understanding of the potential hazards.

Hazard Identification and Classification

While a specific GHS classification for 2-(5-Bromothiophen-2-yl)acetonitrile is not readily
available, data from the isomeric compound 2-(3-Bromothiophen-2-yl)acetonitrile suggests the
following hazards are likely applicable[1]:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1].
o Skin Corrosion/Irritation: Causes skin irritation[1].

o Eye Damage/Irritation: Causes serious eye irritation[1].
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

The presence of the acetonitrile functional group also suggests potential for the release of
cyanide upon metabolism, leading to delayed toxic effects[2]. Symptoms of nitrile poisoning can
be similar to those of hydrogen cyanide and may include headache, weakness, nausea, and in
severe cases, convulsions and collapse[2][3].

Pictograms (Anticipated):

Signal Word (Anticipated): DANGER

Physicochemical Information

Property Value Source
CAS Number 71637-37-1 [4]
Molecular Formula CeH4aBIrNS [4]
Molecular Weight 202.07 g/mol [4]
Light yellow (based on related
Appearance (5]
compounds)

Insoluble in water, soluble in
Solubility dimethylformamide (based on [6]

related compounds)

Note: Some data is inferred from related compounds and should be treated as indicative.

Handling and Storage
Strict adherence to safety protocols is mandatory when handling this compound.

Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood[5][7][8].
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» Ensure safety showers and eyewash stations are readily accessible[5].
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield[5][9].

o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
rubber). Change gloves immediately if contaminated[3][5][9].

» Respiratory Protection: If working outside a fume hood or if aerosol generation is possible,
use a NIOSH/MSHA approved respirator with an appropriate cartridge[5].

Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents[3][7].

o Keep container tightly closed[5][7].

» Cold-chain transportation may be required, indicating potential for instability at room
temperature[10].

o Store in a locked cabinet or area with restricted access[5].

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[5][7]

Immediately remove all contaminated clothing.
) Wash skin with plenty of soap and water for at
Skin Contact ) ) ) )
least 15 minutes. Seek immediate medical

attention.[3][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[5]i8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[5]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide[5][8].

» Specific Hazards: Combustion may produce toxic fumes of hydrogen cyanide, nitrogen
oxides, sulfur oxides, and hydrogen bromide][3].

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear[5][8].

Experimental Workflow and Safety Precautions

The following diagram illustrates a typical experimental workflow involving the handling of 2-(5-
Bromothiophen-2-yl)acetonitrile, emphasizing the critical safety checkpoints.
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Click to download full resolution via product page
Caption: Experimental workflow for handling 2-(5-Bromothiophen-2-yl)acetonitrile.

Logical Relationship of Safety Measures

The following diagram outlines the logical hierarchy of controls for mitigating exposure risks
associated with this compound.
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Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page
Caption: Hierarchy of controls for chemical safety.

This guide is intended to provide essential safety information. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance and
protocols. A thorough risk assessment should be conducted before commencing any new
experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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